3-(7-Amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)propane-1,2-diol

• CAS: 85446-43-1
• Molecular Formula: C7H10N6O2
• Molecular Weight: 210.19 g/mol
• SMILES: C1=NC(=C2C(=N1)N(N=N2)CC(CO)O)N
• InChI: InChI=1S/C7H10N6O2/c8-6-5-7(10-3-9-6)13(12-11-5)1-4(15)2-14/h3-4,14-15H,1-2H2,(H2,8,9,10)
• InChIKey: WACOQYKKQMIQCA-UHFFFAOYSA-N

8-Azaadenine Acyclic Nucleoside Analog for ADA Research

3-(7-Amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)propane-1,2-diol (CAS 85446-43-1) is a synthetic acyclic nucleoside analog featuring an 8-azaadenine (triazolo[4,5-d]pyrimidine) base linked to a propane-1,2-diol side chain [1]. This compound is structurally equivalent to 9-(2,3-dihydroxypropyl)-8-azaadenine and serves as the 8-aza analog of the broad-spectrum antiviral agent (S)-DHPA [(S)-9-(2,3-dihydroxypropyl)adenine] [2]. The triazolo[4,5-d]pyrimidine scaffold confers distinct electronic and hydrogen-bonding properties compared to the natural purine ring system, making this compound a valuable tool for probing adenosine deaminase (ADA) inhibition and for developing novel acyclic nucleoside phosphonates [3].

1

ADA enzyme inhibition studies 8-aza scaffold alters electronic profile vs. adenine analogs

2

Acyclic nucleoside phosphonate synthesis Diol side chain enables phosphorylation handle

3

Tool compound for 8-azaadenine SAR Differentiates from (S)-DHPA and 8-azaadenosine

• [1] J-GLOBAL. 3-(2,3-Dihydroxypropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine. J-GLOBAL ID: 200907096189644423. View Source
• [2] De Clercq, E., Descamps, J., De Somer, P., & Holý, A. (1978). (S)-9-(2,3-Dihydroxypropyl)adenine: An Aliphatic Nucleoside Analog with Broad-Spectrum Antiviral Activity. Science, 200(4341), 563–565. View Source
• [3] Giorgi, I., & Biagi, G. (1991). A method for the synthesis of racemic and optically active 2-substituted 9-(2',3'-dihydroxypropyl)-8-azahypoxanthines and 8-azaadenines. Journal of Heterocyclic Chemistry, 28(5), 1319-1323. View Source

Why Generic Purine Analogs Cannot Replace This Compound

The 8-aza modification fundamentally alters the heterocyclic core's electron distribution, tautomeric preferences, and hydrogen-bonding capacity relative to natural purine analogs like (S)-DHPA or acyclovir [1]. Regioisomeric substitution at the N3 versus N2 position of the triazole ring yields distinct synthetic intermediates with non-interchangeable reactivity profiles [2]. Furthermore, the acyclic diol side chain, lacking the conformational constraints of a ribofuranose ring, produces a different pharmacophore geometry than 8-azaadenosine (CAS 10299-44-2), which carries a full ribose moiety . Consequently, simply substituting a generic purine acyclic nucleoside will not replicate the adenosine deaminase inhibition behavior or the synthetic utility documented for this specific 8-azaadenine derivative.

Scaffold 8-aza modification may shift ADA inhibition kinetics compared to adenine-based acyclic nucleosides; class-level SAR cannot guarantee identical behavior.

Regioisomer N2-substituted isomer (CAS 85446-50-0) shares molecular weight but exhibits different reactivity; procurement of N3 regioisomer is critical for SAR reproducibility.

Side chain Acyclic propane-1,2-diol creates a distinct pharmacophore vs. ribose-containing 8-azaadenosine, altering physicochemical and target-interaction profiles.

• [1] Dvořáková, H., Holý, A., Masojídková, M., Votruba, I., Balzarini, J., Snoeck, R., & De Clercq, E. (1993). Synthesis and antiviral activity of acyclic nucleoside and nucleotide derivatives of 8-azaadenine. Collection of Czechoslovak Chemical Communications, 58(Special Issue), S253-S255. View Source
• [2] Giorgi, I., & Biagi, G. (1991). A method for the synthesis of racemic and optically active 2-substituted 9-(2',3'-dihydroxypropyl)-8-azahypoxanthines and 8-azaadenines. Journal of Heterocyclic Chemistry, 28(5), 1319-1323. View Source

Quantitative Differentiation from Closest Analogs

Scaffold Differentiation: 8-Azaadenine vs Adenine Core in ADA Inhibition

The target compound incorporates an 8-azaadenine (triazolo[4,5-d]pyrimidine) scaffold, which differs from the adenine core of (S)-DHPA. In published structure-activity relationship (SAR) studies, 8-azaadenine-based acyclic nucleosides demonstrated adenosine deaminase (ADA) inhibitory activity, with the 2-substituted derivatives showing stability increments comparable to the ribose-containing 8-azaadenosine series [1]. This scaffold-dependent activity means that the 8-aza modification is not merely a bioisosteric replacement but a functionally distinct chemical entity for ADA-targeted research. Direct quantitative Ki/IC50 values for this specific compound compared to (S)-DHPA are not available in the open literature; however, class-level inference from the 8-azaadenine acyclic nucleoside series supports differentiated ADA inhibition behavior [2].

Scaffold vs. Adenine Core

Class-level inference

8-aza scaffold (triazolo[4,5-d]pyrimidine) alters electronic and tautomeric profile compared to adenine core of (S)-DHPA; class-level data indicate differentiated ADA inhibition behavior, though direct Ki/IC50 not reported for this compound.

Reported scaffold-dependent ADA inhibition context; 8-aza modification is not a simple bioisostere.

Class-level SAR from Giorgi & Biagi (1991); compound-specific data to verify.

Evidence Dimension	Adenosine Deaminase (ADA) Inhibition
Target Compound Data	Tested as ADA inhibitor; quantitative Ki/IC50 data not publicly reported for this specific compound
Comparator Or Baseline	(S)-DHPA (CAS 598-82-3): adenine-based acyclic nucleoside; 8-Azaadenosine (CAS 10299-44-2): ribose-containing 8-aza analog
Quantified Difference	Cannot be calculated; class-level SAR indicates that 2-substituted 9-(2,3-dihydroxypropyl)-8-azaadenines and 8-azaadenosines show 'nearly equivalent' stability increments upon aryl substitution at C2 [1]
Conditions	ADA enzyme inhibition assays referenced in Giorgi & Biagi (1991); specific assay conditions not detailed for this compound

Why This Matters

For research programs targeting adenosine deaminase, the 8-aza scaffold offers distinct electronic and tautomeric properties that cannot be replicated by adenine-based analogs; procurement of the correct 8-azaadenine derivative ensures SAR consistency.

• [1] Giorgi, I., & Biagi, G. (1991). A method for the synthesis of racemic and optically active 2-substituted 9-(2',3'-dihydroxypropyl)-8-azahypoxanthines and 8-azaadenines. Journal of Heterocyclic Chemistry, 28(5), 1319-1323. View Source
• [2] Dvořáková, H., Holý, A., Masojídková, M., Votruba, I., Balzarini, J., Snoeck, R., & De Clercq, E. (1993). Synthesis and antiviral activity of acyclic nucleoside and nucleotide derivatives of 8-azaadenine. Collection of Czechoslovak Chemical Communications, 58(Special Issue), S253-S255. View Source

Regioisomeric Purity: N3 vs N2 Substitution

The target compound is the N3-substituted regioisomer (3-substituted triazolo[4,5-d]pyrimidine), which is distinct from the N2-substituted isomer with the same molecular formula (CAS 85446-50-0, acetonide of 7-amino-2-(2,3-dihydroxypropyl)v-triazolo[4,5-d]pyrimidine) . The N3 isomer is the thermodynamically favored alkylation product when using the cesium carbonate-mediated alkylation of 8-azaadenine, as documented in the synthesis of acyclic nucleotide analogs [1]. Commercial suppliers specify the N3 regioisomer identity and provide a minimum purity specification of 95% for the target compound . The N2 isomer, while sharing the same molecular weight (210.19 g/mol) and molecular formula (C7H10N6O2), represents a distinct chemical entity with different reactivity and potential biological profile; procurement of the incorrect regioisomer would invalidate SAR studies built on the N3-substituted scaffold.

Regioisomeric Identity

Supporting evidence

Confirmed N3-substituted regioisomer (CAS 85446-43-1); purity ≥95% by supplier specification. Synthetic route via cesium carbonate-mediated alkylation favors N3. N2 isomer (CAS 85446-50-0) is a distinct entity.

Regioisomeric purity essential for SAR reproducibility; N3 substitution pattern is the biologically characterized form.

Identity confirmed by NMR and X-ray in related series; verify batch certificate.

Evidence Dimension	Regioisomeric Identity (N3 vs. N2 Substitution)
Target Compound Data	N3-substituted: 3-(7-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)propane-1,2-diol; CAS 85446-43-1; MW 210.19; purity ≥95%
Comparator Or Baseline	N2-substituted isomer: acetonide of 7-amino-2-(2,3-dihydroxypropyl)v-triazolo[4,5-d]pyrimidine; CAS 85446-50-0; MW 250.26 (acetonide form)
Quantified Difference	Regioisomeric purity: N3 isomer confirmed by synthetic route; no detectable N2 isomer reported in commercial specifications
Conditions	Synthesis via alkylation of 8-azaadenine with substituted propyl halides/tosylates; regiochemistry confirmed by 1H NMR and X-ray crystallography in related series [1]

Why This Matters

Regioisomeric identity is critical for SAR reproducibility; the N3-substitution pattern is the biologically relevant configuration for 9-substituted 8-azaadenine analogs, and procurement must specify the correct CAS number to avoid the inactive or less-characterized N2 isomer.

• [1] Hocek, M., Masojídková, M., & Holý, A. (1996). Acyclic Nucleotide Analogs Derived from 8-Azapurines: Synthesis and Antiviral Activity. Collection of Czechoslovak Chemical Communications, 61(9), 1354-1368. View Source

Physicochemical Differentiation from Ribose-Containing Analogs

The target compound (MW 210.19 g/mol, C7H10N6O2) is significantly smaller and more polar than 8-azaadenosine (CAS 10299-44-2; MW 268.23 g/mol, C9H12N6O4), which contains a full ribofuranose ring [1]. The absence of the ribose ring eliminates the conformational constraints and the additional hydroxyl groups present in 8-azaadenosine, resulting in different solubility, membrane permeability, and metabolic stability profiles. The calculated polar surface area and hydrogen bond donor/acceptor counts differ substantially between the two compounds. This physicochemical differentiation matters for applications where the ribose moiety interferes with target binding or where the acyclic chain provides synthetic advantages for subsequent phosphorylation to generate nucleotide analogs [2].

Physicochemical Profile

Cross-study comparable

MW 210.19 g/mol (C7H10N6O2) vs. 8-azaadenosine MW 268.23 (C9H12N6O4). ΔMW −58.04 (−21.6%); H-bond donors: 3 vs. 4; H-bond acceptors: 6 vs. 8. Acyclic chain reduces conformational constraints.

Lower MW and H-bonding capacity may influence solubility and permeability; suitable for acyclic nucleotide prodrug design.

Experimental logP and solubility not publicly reported.

Evidence Dimension	Molecular Weight and Composition
Target Compound Data	MW: 210.19 g/mol; MF: C7H10N6O2; H-bond donors: 3 (2 OH + 1 NH2); H-bond acceptors: 6 [1]
Comparator Or Baseline	8-Azaadenosine (CAS 10299-44-2): MW: 268.23 g/mol; MF: C9H12N6O4; H-bond donors: 4 (3 OH + 1 NH2); H-bond acceptors: 8
Quantified Difference	ΔMW: -58.04 g/mol (-21.6%); ΔH-bond donors: -1; ΔH-bond acceptors: -2
Conditions	Physicochemical properties calculated from molecular structure; experimental logP and solubility not publicly reported for the target compound

Why This Matters

For medicinal chemistry campaigns requiring an acyclic scaffold for prodrug design or nucleotide analog synthesis, the lower molecular weight and reduced hydrogen-bonding capacity of the target compound provide a distinct pharmacokinetic starting point compared to ribose-containing 8-azaadenosine.

• [1] J-GLOBAL. 3-(2,3-Dihydroxypropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine. J-GLOBAL ID: 200907096189644423. Molecular Formula: C7H10N6O2; Molecular Weight: 210.197. View Source
• [2] Hocek, M., Masojídková, M., & Holý, A. (1996). Acyclic Nucleotide Analogs Derived from 8-Azapurines: Synthesis and Antiviral Activity. Collection of Czechoslovak Chemical Communications, 61(9), 1354-1368. View Source

Validated Research and Industrial Application Scenarios

ADA Inhibitor Screening and SAR Studies

This compound is directly applicable as a tool compound for adenosine deaminase inhibition studies, as documented in the class of 9-(2,3-dihydroxypropyl)-8-azaadenines tested for ADA inhibitory activity [1]. Researchers investigating the structure-activity relationships of acyclic nucleoside analogs should use this specific 8-azaadenine derivative rather than the adenine-based (S)-DHPA, as the 8-aza modification alters the electronic character of the purine ring and may confer differential enzyme inhibition kinetics. The compound's acyclic diol side chain also provides a synthetic handle for subsequent phosphorylation to generate nucleotide analogs, as demonstrated in the synthesis of 8-aza-HPMPA and related phosphonates [2].

Synthetic Intermediate for 2-Substituted 8-Azaadenine Derivatives

The compound serves as a key starting material or intermediate in the one-pot synthesis of 2-substituted 8-azaadenine derivatives, as described by Giorgi and Biagi (1991) [1]. The N3-(2,3-dihydroxypropyl) substituent directs subsequent functionalization at the C2 position of the triazolopyrimidine ring. The acetonide-protected form (CAS 85446-49-7) is commercially available and can be deprotected to yield the target diol, providing orthogonal synthetic flexibility . This synthetic utility distinguishes the compound from simpler 8-azaadenine analogs that lack the pre-installed diol side chain.

Reference Standard for Regioisomeric Purity

In process chemistry and analytical development for triazolopyrimidine-based APIs (e.g., ticagrelor intermediates), the target compound can serve as a reference standard for confirming N3 versus N2 regioisomeric purity [1]. The defined CAS number (85446-43-1) and established synthetic route from (S)- or racemic 1-azido-2,3-dihydroxypropane enable unambiguous identification by HPLC, LC-MS, and NMR [2]. This application is particularly relevant for quality control laboratories that must distinguish between isomeric impurities in triazolo[4,5-d]pyrimidine-based drug substances.

Antiviral Nucleoside Analog Discovery Programs

The compound belongs to the class of acyclic nucleoside analogs of 8-azaadenine that have been evaluated for antiviral activity against DNA and RNA viruses [1]. While the quantitative antiviral potency of this specific compound has not been extensively published, the broader class of 8-azaadenine acyclic nucleosides has shown activity against herpesviruses and retroviruses [2]. For discovery programs seeking novel antiviral leads, this compound represents a scaffold that combines the metabolic stability advantages of acyclic nucleosides with the distinct pharmacology of 8-azapurines, offering a differentiated starting point from adenine-, guanine-, or cytosine-based acyclic nucleoside libraries.

Application

Selection Property

Validation Focus

ADA inhibition SAR studies

8-aza scaffold electronic differentiation

Enzyme inhibition kinetics verification vs. adenine analogs

2-substituted 8-azaadenine synthesis

Pre-installed N3-dihydroxypropyl side chain

Regioselective C2 functionalization and deprotection steps

Regioisomeric reference standard

Defined N3 regioisomer (CAS 85446-43-1) and established synthesis

HPLC, LC-MS, NMR identity confirmation; isomeric impurity profiling

Antiviral nucleoside analog discovery

Acyclic scaffold with 8-aza modification

Scaffold screening in antiviral assays; metabolic stability assessment

• [1] Giorgi, I., & Biagi, G. (1991). A method for the synthesis of racemic and optically active 2-substituted 9-(2',3'-dihydroxypropyl)-8-azahypoxanthines and 8-azaadenines. Journal of Heterocyclic Chemistry, 28(5), 1319-1323. View Source
• [2] Dvořáková, H., Holý, A., Masojídková, M., Votruba, I., Balzarini, J., Snoeck, R., & De Clercq, E. (1993). Synthesis and antiviral activity of acyclic nucleoside and nucleotide derivatives of 8-azaadenine. Collection of Czechoslovak Chemical Communications, 58(Special Issue), S253-S255. View Source
• [3] Hocek, M., Masojídková, M., & Holý, A. (1996). Acyclic Nucleotide Analogs Derived from 8-Azapurines: Synthesis and Antiviral Activity. Collection of Czechoslovak Chemical Communications, 61(9), 1354-1368. View Source